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Compound of Interest

Bis(3,5-
Compound Name:
dimethylphenyl)methanone

Cat. No.: B3049945

Technical Guide: Bis(3,5-
dimethylphenyl)methanone

This technical guide provides a comprehensive overview of the chemical compound Bis(3,5-
dimethylphenyl)methanone, focusing on its nomenclature, physicochemical properties, and
available data for researchers, scientists, and professionals in drug development.

IUPAC Name and Synonyms

The internationally recognized IUPAC name for the compound is bis(3,5-
dimethylphenyl)methanone([1].

This compound is also known by several synonyms, which are listed below:
o Methanone, bis(3,5-dimethylphenyl)-[1]

e CAS Number: 22679-40-9[1]

e SCHEMBL7937175[1]

« DTXSID50576144[1]

Physicochemical Properties
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A summary of the computed physicochemical properties for Bis(3,5-

dimethylphenyl)methanone is presented in the table below. Experimental data for properties

such as melting and boiling points are not readily available in published literature.

Property Value Source
Molecular Formula C17H180 PubChem[1]
Molecular Weight 238.32 g/mol PubChem[1]
Exact Mass 238.135765193 Da PubChem[1]
InChl=1S/C17H180/c1-11-5-
12(2)8-15(7-11)17(18)16-9-
InChl PubChem[1]
13(3)6-14(4)10-16/h5-10H,1-
4H3
RRQBKRVEGBYEBR-
InChlKey PubChem[1]
UHFFFAOYSA-N
CC1=CC(=CC(=C1)C(=0)C2=
SMILES PubChem[1]
CC(=CC(=C2)C)C)C
XLogP3-AA (LogP) 4.7 PubChem[1]
Heavy Atom Count 18 PubChem[1]
Formal Charge 0 PubChem[1]
Complexity 248 PubChem[1]

Experimental Protocols

Detailed experimental protocols for the synthesis of Bis(3,5-dimethylphenyl)methanone are

not extensively documented in publicly available scientific literature. General synthetic methods

for diaryl methanones, such as Friedel-Crafts acylation, may be applicable, but specific reaction

conditions, purification methods, and analytical data for this particular compound are not readily

found.

Applications in Drug Development and Research
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Currently, there is limited information available in scientific literature regarding the specific
applications of Bis(3,5-dimethylphenyl)methanone in drug development or its biological
activity. While the broader class of diaryl methanones has been explored for various
pharmacological activities, the research on this specific derivative is scarce. It is important to
distinguish this compound from the similarly named but structurally different Bis(3,5-
dimethylphenyl)phosphine, which is a well-known ligand in catalysis and has applications in the
synthesis of pharmaceutical intermediates[2][3].

Informational Overview

The following diagram provides a logical flow of the information presented in this technical
guide, outlining the key identification and characterization aspects of Bis(3,5-
dimethylphenyl)methanone.

Click to download full resolution via product page

Caption: Informational flowchart for Bis(3,5-dimethylphenyl)methanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b3049945?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/unlocking-chemical-precision-bis-3-5-dimethylphenyl-phosphine-in-catalysis-and-synthesis-ci
https://m.chemicalbook.com/ProductChemicalPropertiesCB9751361_EN.htm
https://www.benchchem.com/product/b3049945?utm_src=pdf-body
https://www.benchchem.com/product/b3049945?utm_src=pdf-body
https://www.benchchem.com/product/b3049945?utm_src=pdf-body-img
https://www.benchchem.com/product/b3049945?utm_src=pdf-body
https://www.benchchem.com/product/b3049945?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. Bis(3,5-dimethylphenyl)methanone | C17H180 | CID 15640171 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. nbinno.com [nbinno.com]

3. BIS(3,5-DIMETHYLPHENYL)PHOSPHINE CAS#: 71360-06-0 [m.chemicalbook.com]

To cite this document: BenchChem. [IUPAC name and synonyms for "Bis(3,5-
dimethylphenyl)methanone"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049945#iupac-name-and-synonyms-for-bis-3-5-
dimethylphenyl-methanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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